Cas no 39687-95-1 (methyl 2-isocyanoacetate)

methyl 2-isocyanoacetate Properties

Names and Identifiers

• Methyl isocyanoacetate
• Methyl isocyanoacetate, technical grade
• (2-Oxo-2-methoxyethyl) isocyanide
• 2-Isocyanoacetic acid methyl ester
• 2-Oxo-2-methoxyethyl isocyanide
• Methyl 2-isocyanoacetate
• Acetic acid, 2-isocyano-, Methyl ester
• Methyl Isocyanoaceta
• Isocyanoacetic Acid Methyl Ester
• Aceticacid, isocyano-, methyl ester (9CI)
• Methyl a-isocyanoacetate
• Methylisocyanoacetate
• Isocyano-acetic acid methyl ester
• Methyl isocyanoacetate, 95%, tech.
• methyl-isocyanoacetate
• Acetic acid,2-isocyano-, methyl ester
• methyl isocyano-acetate
• methyl alpha-isocyanoacetate
• KSC581O3D
• AB0000948
• AB1002182
• M2549
• InChI=1/C4H5NO2/c1-5-3-4
• FT-0639566
• MFCD00000006
• AKOS015950609
• EN300-50659
• NS00057701
• 39687-95-1
• GEO-03019
• A848819
• GS-0284
• InChI=1/C4H5NO2/c1-5-3-4(6)7-2/h3H2,2H
• 2-Isocyanoacetic Acid Methyl Ester; Methyl 2-Isocyanoacetate; Methyl alpha-Isocyanoacetate;
• DB-049465
• Acetic acid, isocyano-, methyl ester
• +Expand

• MDL： MFCD00000006
• InChIKey： CRXFROMHHBMNAB-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO2/c1-5-3-4(6)7-2/h3H2,2H3
• SMILES： O(C([H])([H])[H])C(C([H])([H])[N+]#[C-])=O

Computed Properties

• Exact Mass: 99.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 99.032
• Heavy Atom Count: 7
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 30.7

Experimental Properties

• LogP: -0.69060
• PSA: 26.30000
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: Miscible with organic solvents. Slightly miscible with water.
• Boiling Point: 75-76 °C/10 mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.09 g/mL at 25 °C(lit.)

methyl 2-isocyanoacetate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R20/21/22; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2922 8/PG 2
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 20/21/22-34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：8-9-32-13-19

methyl 2-isocyanoacetate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides